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Compound of Interest

Compound Name: Pyrene-PEG5-biotin

Cat. No.: B15145244 Get Quote

For researchers and professionals in drug development, the accessibility and purity of reagents

are critical factors for ensuring the reliability and reproducibility of experimental results. Pyrene-
PEG5-biotin, a versatile heterobifunctional molecule, integrates the fluorescent properties of

pyrene with the high-affinity binding of biotin to (strept)avidin, connected by a flexible

polyethylene glycol (PEG) linker. This technical guide provides an in-depth look at the

commercial sources and purity of Pyrene-PEG5-biotin, alongside a foundational experimental

protocol for its application.

Commercial Suppliers and Purity Specifications
A survey of prominent biochemical suppliers reveals the ready availability of Pyrene-PEG5-
biotin. The purity of these commercially available products is consistently high, typically

exceeding 95%, which is suitable for most research applications. The table below summarizes

the offerings from various suppliers.
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Supplier
Catalog
Number

Purity
Molecular
Weight ( g/mol
)

Storage
Conditions

AxisPharm - >95% - -

BroadPharm BP-24341 97% 734.9 -20°C

MedchemExpres

s
HY-141094 - -

Room

temperature

(short term)

MedKoo

Biosciences
123829 - 734.91

0 - 4°C (short

term), -20°C

(long term)

Ruixibiotech - >95% 734.9 -

Biorbyt orb1987777 - 734.9 -20°C

Creative

PEGWorks
- -

Varies (custom

synthesis

available)

-20°C or lower

Note: "-" indicates that the information was not readily available on the product page.

Key Molecular Features and Applications
Pyrene-PEG5-biotin is a valuable tool in various biological assays due to its unique

combination of functionalities.[1] The pyrene moiety serves as a fluorescent probe, allowing for

sensitive detection and imaging.[1] The biotin group provides a strong and specific binding

partner for streptavidin and avidin, enabling applications such as affinity purification and

immobilization of biomolecules.[1] The PEG5 spacer enhances the water solubility of the

molecule, reduces steric hindrance, and provides a flexible linker between the pyrene and

biotin moieties.[1][2]

This reagent is particularly useful for:

Fluorescent labeling and detection: Covalently attaching the pyrene fluorophore to target

molecules for visualization and quantification.[1]
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Affinity purification: Capturing and isolating proteins or other biomolecules that have an

affinity for the labeled target.[1]

Bioassays and imaging experiments: Utilizing the fluorescent signal to monitor molecular

interactions and localization within cells or tissues.[1]

PROTACs (Proteolysis Targeting Chimeras): Serving as a component of these novel

therapeutic agents that facilitate the degradation of target proteins.[3][4]

Surface functionalization: Modifying surfaces, such as carbon nanotubes and graphene,

through the strong pi-pi stacking interactions of the pyrene group.[2][5]

Experimental Protocol: General Procedure for
Labeling and Pulldown
The following is a generalized protocol for the use of Pyrene-PEG5-biotin in a labeling and

pulldown experiment. Specific conditions may need to be optimized depending on the target

molecule and experimental system.

Materials:
Pyrene-PEG5-biotin

Target protein or molecule with a reactive amine group

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) as a carboxyl group activator[2]

Reaction buffer (e.g., PBS, pH 7.4)

Streptavidin-coated magnetic beads or agarose resin

Wash buffer (e.g., PBS with 0.05% Tween-20)

Elution buffer (e.g., high concentration of free biotin or a low pH buffer)
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Workflow for Protein Labeling and Affinity Capture

Protein Labeling

Affinity Capture

Dissolve Pyrene-PEG5-biotin
in organic solvent

Add activator (EDC/HATU)
to Pyrene-PEG5-biotin

Prepare protein solution
in reaction buffer

Add activated probe
to protein solution

Incubate to form
active ester

Incubate to allow
conjugation

Remove excess probe
(e.g., dialysis, size exclusion)

Labeled Protein

Incubate labeled protein
with streptavidin beads

Wash beads to remove
non-specific binders

Elute captured protein

Analyze eluate
(e.g., SDS-PAGE, Western Blot)
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Caption: Workflow for protein labeling with Pyrene-PEG5-biotin and subsequent affinity

capture.

Conceptual Diagram of Pyrene-PEG5-biotin
Functionality
The utility of Pyrene-PEG5-biotin stems from its distinct functional domains, as illustrated in

the following diagram.

Pyrene Moiety
Fluorescent Reporter
(Ex/Em ~340/380 nm)

π-π stacking

PEG5 Linker
Hydrophilic Spacer

Reduces Steric Hindrance
Improves Solubility

{Target Molecule}
  Labeling

Biotin Moiety High-Affinity Ligand
Binds to (Strept)avidin {Streptavidin/Avidin}

  Binding

Click to download full resolution via product page

Caption: Functional components of the Pyrene-PEG5-biotin molecule and their interactions.

This technical guide provides a foundational understanding of the commercial landscape and

practical application of Pyrene-PEG5-biotin. For specific experimental designs, researchers

are encouraged to consult the technical data sheets provided by the suppliers and relevant

scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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